Cas no 1867600-86-9 (methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate)

• Product Name: methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate
• CAS No: 1867600-86-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD29991902
• CID: 4625758
• PubChem ID: 122164028
• Update Time: 2025-05-23

methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate
• methyl (2R)-2-imidazol-1-yl-4-methylpentanoate

• MDL： MFCD29991902
• Inchi： 1S/C10H16N2O2/c1-8(2)6-9(10(13)14-3)12-5-4-11-7-12/h4-5,7-9H,6H2,1-3H3/t9-/m1/s1
• InChI Key： ZBAXVWGOMYPZGG-SECBINFHSA-N
• SMILES： O(C)C([C@@H](CC(C)C)N1C=NC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Additional information on methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate

Introduction to Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate (CAS No. 1867600-86-9)

Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate, a compound with the chemical formula C₁₁H₁₇N₂O₂, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1867600-86-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The structure of Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate features a chiral center at the second carbon atom, which is indicated by the (2R) configuration. This stereochemical feature is crucial for its biological activity, as the spatial arrangement of atoms can significantly influence how the molecule interacts with biological targets. The presence of an imidazole ring in the molecule adds another layer of complexity, as imidazole derivatives are known for their diverse pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. Among these agents, molecules that interact with biological receptors and enzymes have shown particular promise. Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate has been studied for its potential role in modulating several key biological pathways, particularly those involved in inflammation and pain management.

One of the most intriguing aspects of this compound is its interaction with biological targets. Studies have suggested that Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate may exert its effects by binding to specific receptors or enzymes. For instance, preliminary research indicates that it could interact with GPCRs (G-protein coupled receptors), which are involved in a wide range of physiological processes. The ability to modulate GPCR activity makes this compound a valuable candidate for developing drugs that address conditions such as cardiovascular diseases, neurodegenerative disorders, and metabolic syndromes.

The pharmacological profile of Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate has been further explored through in vitro and in vivo studies. These studies have provided valuable insights into its potential therapeutic applications. For example, researchers have investigated its effects on inflammatory pathways, particularly those mediated by cytokines and inflammatory mediators. The compound has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate has also been studied for its potential role in pain management. Chronic pain conditions, such as osteoarthritis and neuropathic pain, are significant health challenges that often require multifaceted therapeutic approaches. The compound's ability to interact with pain-signaling pathways suggests that it could be a valuable adjunct therapy for these conditions.

The synthesis of Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate is another area of interest for researchers. The synthesis involves multiple steps, including the formation of the chiral center and the introduction of the imidazole ring. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production.

The safety and efficacy of Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate are subjects of ongoing clinical trials. These trials aim to evaluate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential side effects. Preliminary results from these trials have been encouraging, suggesting that the compound is well-tolerated at therapeutic doses and may have a favorable safety profile.

The future prospects for Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate are promising. As our understanding of biological pathways continues to grow, so does the potential for developing novel therapeutic agents like this one. Researchers are exploring new ways to optimize its pharmacological properties and expand its applications into other therapeutic areas. Collaborative efforts between academia and industry are likely to play a crucial role in translating these findings into tangible medical benefits.

In conclusion, Methyl (2R)-2-(1H-imidazol-1-yl)-4-methylpentanoate is a compound with significant potential in pharmaceutical research. Its unique structure, biological activity, and promising preclinical results make it a compelling candidate for further study and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make meaningful contributions to human health.